Cas no 1361587-65-6 (5'-Iodo-2,4,6-trichloro-3'-(trifluoromethyl)biphenyl)

• Product Name: 5'-Iodo-2,4,6-trichloro-3'-(trifluoromethyl)biphenyl
• CAS No: 1361587-65-6
• MF: C₁₃H₅Cl₃F₃I
• MW: 451.437483549118
• CID: 4993431
• Update Time: 2025-06-13

5'-Iodo-2,4,6-trichloro-3'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 5'-Iodo-2,4,6-trichloro-3'-(trifluoromethyl)biphenyl

• Inchi： 1S/C13H5Cl3F3I/c14-8-4-10(15)12(11(16)5-8)6-1-7(13(17,18)19)3-9(20)2-6/h1-5H
• InChI Key： QWCCVCWXLYTMJW-UHFFFAOYSA-N
• SMILES： IC1C=C(C(F)(F)F)C=C(C=1)C1C(=CC(=CC=1Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 327
• XLogP3: 7
• Topological Polar Surface Area: 0

Additional information on 5'-Iodo-2,4,6-trichloro-3'-(trifluoromethyl)biphenyl

Comprehensive Overview of 5'-Iodo-2,4,6-trichloro-3'-(trifluoromethyl)biphenyl (CAS No. 1361587-65-6)

The compound 5'-Iodo-2,4,6-trichloro-3'-(trifluoromethyl)biphenyl (CAS No. 1361587-65-6) is a highly specialized halogenated biphenyl derivative with significant applications in organic synthesis and material science. Its unique structural features, including the presence of iodo, trichloro, and trifluoromethyl groups, make it a valuable intermediate for constructing complex molecules. Researchers and industries are increasingly interested in this compound due to its potential in pharmaceuticals, agrochemicals, and advanced materials.

One of the key reasons for the growing interest in 5'-Iodo-2,4,6-trichloro-3'-(trifluoromethyl)biphenyl is its role in cross-coupling reactions, a hot topic in modern organic chemistry. The iodo substituent at the 5'-position facilitates palladium-catalyzed couplings, such as Suzuki-Miyaura or Stille reactions, which are widely used in drug discovery. Meanwhile, the trifluoromethyl group enhances the compound's lipophilicity and metabolic stability, making it attractive for medicinal chemistry applications. These properties align with current trends in fluorinated compounds, which are gaining attention for their bioactivity and environmental persistence.

From an environmental and regulatory perspective, halogenated biphenyls like this compound are subject to scrutiny due to their potential persistence. However, the controlled use of 5'-Iodo-2,4,6-trichloro-3'-(trifluoromethyl)biphenyl in research settings underscores its importance in developing sustainable chemistry solutions. Recent studies focus on optimizing its synthesis to minimize waste, reflecting the broader shift toward green chemistry principles. This aligns with frequent search queries such as "eco-friendly halogenated compounds" and "efficient synthetic routes for fluorinated biphenyls."

The compound's physical and chemical properties are also noteworthy. Its molecular weight and halogen-rich structure contribute to high density and thermal stability, making it suitable for high-performance materials. Researchers exploring advanced polymer additives or liquid crystal formulations often investigate similar compounds. Additionally, the trifluoromethyl group's electron-withdrawing effects can modulate electronic properties, relevant to organic electronics—a field experiencing rapid growth due to demand for flexible displays and solar cells.

In analytical chemistry, 5'-Iodo-2,4,6-trichloro-3'-(trifluoromethyl)biphenyl serves as a reference standard for chromatographic methods. Its distinct mass spectral fragmentation pattern aids in identifying related pollutants or metabolites. This application ties into popular search terms like "GC-MS analysis of halogenated aromatics" and "standards for environmental monitoring." Laboratories prioritizing analytical accuracy often seek well-characterized compounds like this for method validation.

Looking ahead, the demand for multifunctional biphenyl derivatives is expected to rise, driven by interdisciplinary research. Innovations in catalysis and materials science will likely expand the utility of CAS No. 1361587-65-6. As synthetic methodologies evolve, this compound may play a pivotal role in addressing challenges in drug development and renewable energy technologies, areas frequently searched in academic and industrial contexts.